Cas no 25371-54-4 (Phosphonic acid,P-octadecyl-, dimethyl ester)

• Product Name: Phosphonic acid,P-octadecyl-, dimethyl ester
• CAS No: 25371-54-4
• MF: C₂₀H₄₃O₃P
• MW: 362.527387857437
• MDL: MFCD00015092
• CID: 255442
• PubChem ID: 117455
• Update Time: 2025-10-31

Phosphonic acid,P-octadecyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-octadecyl-, dimethyl ester
• 1-OCTADECYLPHOSPHONSÄUREDIMETHYLESTER
• octadecylphosphonate de dimethyle
• Dimethyloctadecylphosphonate
• Octadecylphosphonic acid, dimethyl ester
• Phosphonic acid, octadecyl-, dimethyl ester
• 1-dimethoxyphosphoryloctadecane
• 25371-54-4
• Phosphonic acid, P-octadecyl-, dimethyl ester
• AKOS017343240
• 2-[4-(2-{4-[(e)-(2,4-dioxopentan-3-yl)diazenyl]-2-sulfophenyl}ethenyl)-3-sulfophenyl]-2h-naphtho[1,2-d][1,2,3]triazole-5-sulfonic acid
• SCHEMBL2184536
• EINECS 246-904-0
• EC 246-904-0
• DTXSID7067087
• 33123-31-8
• MFCD00015092
• NS00001563
• Dimethyl octadecylphosphonate
• W-110628
• Dimethyl (1-octadecyl)phosphonate
• FPYLHOQPWCQAIJ-UHFFFAOYSA-N
• DTXCID5037284

• MDL： MFCD00015092
• Inchi： 1S/C20H43O3P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24(21,22-2)23-3/h4-20H2,1-3H3
• InChI Key： FPYLHOQPWCQAIJ-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCCCC)(=O)(OC)OC

Computed Properties

• Exact Mass: 362.29519
• Monoisotopic Mass: 362.29498223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Phosphonic acid,P-octadecyl-, dimethyl ester

Phosphonic acid, P-octadecyl-, dimethyl ester (CAS No. 25371-54-4): A Comprehensive Overview

Phosphonic acid, P-octadecyl-, dimethyl ester, identified by its CAS number 25371-54-4, is a specialized organophosphorus compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its long alkyl chain and phosphonic acid functionality, exhibits unique chemical properties that make it valuable in various applications, particularly in drug delivery systems and material science.

The molecular structure of Phosphonic acid, P-octadecyl-, dimethyl ester consists of an octadecyl group attached to a phosphonic acid backbone, with dimethyl ester groups substituting the hydroxyl groups. This configuration imparts a high degree of lipophilicity, making the compound highly soluble in organic solvents and capable of interacting effectively with biological membranes. Such properties have positioned it as a promising candidate for developing novel therapeutic agents and advanced materials.

In recent years, the pharmaceutical industry has shown increasing interest in phosphonic acid derivatives due to their potential as pharmacophores. The long alkyl chain in Phosphonic acid, P-octadecyl-, dimethyl ester enhances its ability to penetrate biological membranes, which is crucial for drug delivery systems. Studies have demonstrated its efficacy in formulating prodrugs that require targeted release within specific cellular compartments. This has opened up new avenues for treating various diseases, including cancer and infectious disorders.

Moreover, the compound's stability under different pH conditions makes it suitable for use in controlled-release formulations. Researchers have explored its application in creating sustained-release matrices for oral and transdermal medications. The ability of Phosphonic acid, P-octadecyl-, dimethyl ester to form stable complexes with other drugs has also been investigated, leading to the development of novel drug combinations that enhance therapeutic efficacy while minimizing side effects.

Beyond pharmaceutical applications, Phosphonic acid, P-octadecyl-, dimethyl ester has found utility in material science. Its amphiphilic nature allows it to act as a surfactant or emulsifier, facilitating the formation of stable nanoemulsions and micelles. These structures are widely used in cosmetics and personal care products due to their ability to enhance product stability and bioavailability. Additionally, the compound's compatibility with various polymers has led to its incorporation into advanced coatings and adhesives that require high thermal and chemical resistance.

The environmental impact of Phosphonic acid, P-octadecyl-, dimethyl ester has also been a subject of research. Studies have examined its biodegradability and potential ecological effects. While the long alkyl chain may contribute to its persistence in certain environments, its overall toxicity profile appears benign at typical concentrations used in industrial and pharmaceutical applications. Efforts are ongoing to optimize its synthesis pathways to reduce environmental footprints while maintaining its desired properties.

In conclusion, Phosphonic acid, P-octadecyl-, dimethyl ester (CAS No. 25371-54-4) is a versatile compound with broad applications across multiple industries. Its unique chemical structure and functional properties make it an invaluable asset in drug development, material science, and environmental technology. As research continues to uncover new uses for this compound, its significance is expected to grow further, driving innovation and advancements in various scientific domains.